C.I. Reactive Brown 17

Specification

• CAS No.: 12225-72-8
• Molecular Formula: BrCl3
• Molecular Weight: 0

Introduction

Basic Information and Identification

C.I. Reactive Brown 17 is classified under the Color Index system, which provides standardized identification for dyes and pigments in international trade. The compound is precisely identified by its CAS Registry Number 12225-72-8. This reactive dye belongs to the broader category of synthetic colorants designed with functional groups capable of forming covalent bonds with substrates.

The dye appears as a dark brown powder in its commercial form and exhibits good water solubility, making it suitable for aqueous dyeing applications. As a reactive dye, it contains chemical groups that can form strong covalent bonds with the hydroxyl groups present in cellulosic fibers, resulting in excellent colorfastness and durability in finished textiles.

Physical and Chemical Properties

C.I. Reactive Brown 17 possesses distinct physical and chemical characteristics that determine its performance in textile applications. The compound presents as a dark brown powder with a reddish-brown tint. Its water solubility is notably high at 200 g/L when measured at 20°C, facilitating its use in aqueous dyeing systems.

When applied to textiles, the dye produces a characteristic red-brown shade. A notable property of this compound is its stability in the presence of metal ions commonly found in dyeing operations; specifically, the presence of iron and copper ions in the dye bath causes only minimal color changes, rated at 4-5 grade on standard assessment scales. This stability represents an important technical advantage in industrial applications where water quality may vary.

The dye exhibits high substantivity (dye uptake) toward cellulosic fibers, medium reactivity during the fixation process, and good wash-off properties for unfixed dye removal. These characteristics contribute to efficient dyeing processes and superior color results on finished textiles.

Fastness Properties

The performance of textile dyes is evaluated through standardized fastness tests that measure color stability under various conditions. C.I. Reactive Brown 17 has been extensively tested according to ISO standards, with results demonstrating its suitability for commercial applications. The following table summarizes the key fastness properties of this dye:

Standard	Light Fastness	Oxygen Bleaching		Perspiration Fastness		Soaping
		Fading	Stain	Fading	Stain	Fading	Stain
ISO	4	4	3	4-5	3	4-5	4-5

These ratings, on a scale where higher numbers indicate better performance (typically 1-8 for light fastness and 1-5 for other properties), demonstrate that C.I. Reactive Brown 17 provides good to excellent fastness in most applications. The dye performs particularly well in soaping fastness tests, indicating good stability during washing processes. The light fastness rating of 4 indicates moderate resistance to fading when exposed to light, making it suitable for standard textile applications but potentially less ideal for prolonged outdoor exposure.

Applications in Textile Industry

C.I. Reactive Brown 17 finds primary application in the dyeing and printing of cellulosic fibers. The dye is particularly suited for cotton, rayon, silk, and PVA fabrics. Its reactive nature enables it to form covalent bonds with the hydroxyl groups present in these materials, resulting in excellent wash fastness and color durability.

The dye can be applied through various methods, including:

• Direct dyeing of fabrics in aqueous solutions

• Reactive printing on textiles

• Digital spray printing applications

• Formulation in inkjet inks for textile printing

The versatility of application methods enhances the industrial utility of this dye, making it valuable across different textile processing systems. The compound's high dye uptake properties and good wash-off characteristics contribute to efficient processing and reduced waste in commercial dyeing operations.

Formulation in Advanced Products

Reactive Printing Compositions

C.I. Reactive Brown 17 serves as a key component in reactive printing dye compositions designed for textile applications. These formulations typically include the dye at concentrations ranging from 45 to 99.85 parts by weight, combined with organic buffers and dispersants. The organic buffers, such as N,N-bis(2-Hydroxyethyl)-2-aminoethanesulfonic acid (BES), play a crucial role in reducing the hydrolysis of reactive groups, thereby enhancing storage stability and maintaining dyeing strength.

Research has demonstrated that properly formulated compositions containing C.I. Reactive Brown 17 exhibit excellent color strength, good storage stability, inhibited precipitation, and improved printing stability. The printed fabrics produced using these formulations demonstrate strong fiber-dye bond stability, high resolution, good color strength, and excellent fastness properties against various environmental factors including light exposure, washing, water, brine, moisture, chlorinating, rubbing, and heat processing.

Inkjet Ink Applications

The integration of C.I. Reactive Brown 17 into advanced inkjet printing technologies represents a significant development in digital textile printing. The dye has been successfully incorporated into water-based inkjet inks, particularly those designed for textile applications.

High dye content inkjet formulations including this compound typically contain water, co-solvents such as N-methylmorpholine-N-oxide, and at least 0.5% by weight of the reactive dye. These specialized formulations enable digital printing technologies to achieve improved color development on textiles, providing advantages in terms of design flexibility, resource efficiency, and reduced environmental impact compared to traditional dyeing methods.

Performance Evaluation Methods

The performance of C.I. Reactive Brown 17 in textile applications can be evaluated through standardized methods. Color measurements typically utilize spectrophotometric techniques following CIE (Commission Internationale de l'Eclairage) Lab* and CMC color test systems with D65 standard light source.

These analytical approaches provide objective measurements of color parameters, including:

• Color strength

• Hue accuracy

• Color stability under various conditions

• Comparative performance against standard samples

For pH measurements in dye formulations, electronic meters such as the Orion Model 420A have been utilized in research settings. Such instrumentation allows for precise control of formulation parameters to optimize dye performance.

Physical and Chemical Properties

C.I. Reactive Brown 17 possesses distinct physical and chemical characteristics that determine its performance in textile applications. The compound presents as a dark brown powder with a reddish-brown tint. Its water solubility is notably high at 200 g/L when measured at 20°C, facilitating its use in aqueous dyeing systems.

When applied to textiles, the dye produces a characteristic red-brown shade. A notable property of this compound is its stability in the presence of metal ions commonly found in dyeing operations; specifically, the presence of iron and copper ions in the dye bath causes only minimal color changes, rated at 4-5 grade on standard assessment scales. This stability represents an important technical advantage in industrial applications where water quality may vary.

The dye exhibits high substantivity (dye uptake) toward cellulosic fibers, medium reactivity during the fixation process, and good wash-off properties for unfixed dye removal. These characteristics contribute to efficient dyeing processes and superior color results on finished textiles.

Fastness Properties

The performance of textile dyes is evaluated through standardized fastness tests that measure color stability under various conditions. C.I. Reactive Brown 17 has been extensively tested according to ISO standards, with results demonstrating its suitability for commercial applications. The following table summarizes the key fastness properties of this dye:

Standard	Light Fastness	Oxygen Bleaching		Perspiration Fastness		Soaping
		Fading	Stain	Fading	Stain	Fading	Stain
ISO	4	4	3	4-5	3	4-5	4-5

These ratings, on a scale where higher numbers indicate better performance (typically 1-8 for light fastness and 1-5 for other properties), demonstrate that C.I. Reactive Brown 17 provides good to excellent fastness in most applications. The dye performs particularly well in soaping fastness tests, indicating good stability during washing processes. The light fastness rating of 4 indicates moderate resistance to fading when exposed to light, making it suitable for standard textile applications but potentially less ideal for prolonged outdoor exposure.

Applications in Textile Industry

C.I. Reactive Brown 17 finds primary application in the dyeing and printing of cellulosic fibers. The dye is particularly suited for cotton, rayon, silk, and PVA fabrics. Its reactive nature enables it to form covalent bonds with the hydroxyl groups present in these materials, resulting in excellent wash fastness and color durability.

The dye can be applied through various methods, including:

• Direct dyeing of fabrics in aqueous solutions

• Reactive printing on textiles

• Digital spray printing applications

• Formulation in inkjet inks for textile printing

The versatility of application methods enhances the industrial utility of this dye, making it valuable across different textile processing systems. The compound's high dye uptake properties and good wash-off characteristics contribute to efficient processing and reduced waste in commercial dyeing operations.

Formulation in Advanced Products

Reactive Printing Compositions

C.I. Reactive Brown 17 serves as a key component in reactive printing dye compositions designed for textile applications. These formulations typically include the dye at concentrations ranging from 45 to 99.85 parts by weight, combined with organic buffers and dispersants. The organic buffers, such as N,N-bis(2-Hydroxyethyl)-2-aminoethanesulfonic acid (BES), play a crucial role in reducing the hydrolysis of reactive groups, thereby enhancing storage stability and maintaining dyeing strength.

Research has demonstrated that properly formulated compositions containing C.I. Reactive Brown 17 exhibit excellent color strength, good storage stability, inhibited precipitation, and improved printing stability. The printed fabrics produced using these formulations demonstrate strong fiber-dye bond stability, high resolution, good color strength, and excellent fastness properties against various environmental factors including light exposure, washing, water, brine, moisture, chlorinating, rubbing, and heat processing.

Inkjet Ink Applications

The integration of C.I. Reactive Brown 17 into advanced inkjet printing technologies represents a significant development in digital textile printing. The dye has been successfully incorporated into water-based inkjet inks, particularly those designed for textile applications.

High dye content inkjet formulations including this compound typically contain water, co-solvents such as N-methylmorpholine-N-oxide, and at least 0.5% by weight of the reactive dye. These specialized formulations enable digital printing technologies to achieve improved color development on textiles, providing advantages in terms of design flexibility, resource efficiency, and reduced environmental impact compared to traditional dyeing methods.

Performance Evaluation Methods

The performance of C.I. Reactive Brown 17 in textile applications can be evaluated through standardized methods. Color measurements typically utilize spectrophotometric techniques following CIE (Commission Internationale de l'Eclairage) Lab* and CMC color test systems with D65 standard light source.

These analytical approaches provide objective measurements of color parameters, including:

• Color strength

• Hue accuracy

• Color stability under various conditions

• Comparative performance against standard samples

For pH measurements in dye formulations, electronic meters such as the Orion Model 420A have been utilized in research settings. Such instrumentation allows for precise control of formulation parameters to optimize dye performance.